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Compound of Interest

Compound Name:
5-(4-Bromophenoxymethyl)furan-

2-carbaldehyde

CAS No.: 438530-89-3

Cat. No.: B455587

Get Quote

Executive Summary & Retrosynthetic Strategy
Target Molecule: 5-(4-Bromophenoxymethyl)furan-2-carbaldehyde Core Challenge: The

furan ring is acid-sensitive and the aldehyde group is susceptible to oxidation or Cannizzaro

disproportionation under strong basic conditions. Strategic Solution: Use of a mild, non-

nucleophilic base (

) in a polar aprotic solvent to favor

substitution while preserving the aldehyde functionality.

Retrosynthetic Analysis
The most efficient disconnection is at the ether linkage (

bond). This divides the molecule into two commercially accessible or easily synthesized
fragments:

Fragment A (Electrophile): 5-(Chloromethyl)furan-2-carbaldehyde (CMF).
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Fragment B (Nucleophile): 4-Bromophenol.

To cite this document: BenchChem. [Technical Guide: Preparation of 5-(4-
Bromophenoxymethyl)furan-2-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b455587/docs#technical-guide-preparation-of-5-4-
bromophenoxymethyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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